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Compound of Interest

Compound Name: UNI418

Cat. No.: B15602766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

biological activity of UNI418, a novel dual inhibitor of Phosphatidylinositol 5-Phosphate 4-

Kinase Type III (PIKfyve) and Phosphatidylinositol-4-Phosphate 5-Kinase Type I Gamma

(PIP5K1C). UNI418 has been identified as a promising antiviral agent, particularly for its ability

to block the entry of SARS-CoV-2 into host cells.

Chemical Structure and Properties
UNI418 possesses a 4-quinazolinamine core structure, a common feature in many kinase

inhibitors.[1][2] This structural motif is crucial for its inhibitory activity against PIKfyve and

PIP5K1C.

Table 1: Chemical and Physical Properties of UNI418

Property Value Source

CAS Number 1802068-51-4 MedChemExpress

Molecular Formula C26H28N6O MedChemExpress

Molecular Weight 440.54 MedChemExpress

Storage
-80°C for 6 months; -20°C for 1

month
[3]
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Biological Activity and Mechanism of Action
UNI418 exhibits potent antiviral activity against SARS-CoV-2 by targeting two key host cell

kinases involved in membrane trafficking.[2][3][4][5] Its dual-inhibitory action provides a two-

pronged approach to preventing viral entry.

1. Inhibition of PIP5K1C: UNI418 blocks ACE2-mediated endocytosis of SARS-CoV-2 by

inhibiting PIP5K1C.[3][4][5][6] This kinase is responsible for the synthesis of

phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a critical lipid for endocytosis.

2. Inhibition of PIKfyve: By inhibiting PIKfyve, UNI418 disrupts the proteolytic activation of

cathepsins.[3][4][5][6] This prevents the cleavage of the SARS-CoV-2 spike protein, a

necessary step for the virus to escape from the endosome and release its genetic material into

the host cell.[4][5][6]

Table 2: In Vitro Activity of UNI418

Parameter Value Target/Assay Source

IC50 60.1 nM PIP5K1C [3]

Kd 61 nM PIP5K1C [3]

Kd 0.78 nM PIKfyve [3]

EC50 1.4 µM
Antiviral activity

against SARS-CoV-2
[3]

Signaling Pathway and Mechanism of Action
The following diagram illustrates the dual mechanism of action of UNI418 in preventing SARS-

CoV-2 entry into host cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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